Cas no 689757-49-1 (1-(3-fluorobenzyl)-1H-indole-2,3-dione)

• Product Name: 1-(3-fluorobenzyl)-1H-indole-2,3-dione
• CAS No: 689757-49-1
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• CID: 4524216
• PubChem ID: 3840226
• Update Time: 2025-07-22

1-(3-fluorobenzyl)-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorobenzyl)-1H-indole-2,3-dione
• SCHEMBL18974298
• CCG-279605
• 1-(3-Fluorobenzyl)indoline-2,3-dione
• 689757-49-1
• STK215594
• AKOS000245170
• 1-[(3-fluorophenyl)methyl]indole-2,3-dione

• Inchi： 1S/C15H10FNO2/c16-11-5-3-4-10(8-11)9-17-13-7-2-1-6-12(13)14(18)15(17)19/h1-8H,9H2
• InChI Key： HJNCNSVIODJNGZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=CC=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 255.06955672Da
• Monoisotopic Mass: 255.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(3-fluorobenzyl)-1H-indole-2,3-dione

Comprehensive Overview of 1-(3-fluorobenzyl)-1H-indole-2,3-dione (CAS No. 689757-49-1): Properties, Applications, and Research Insights

1-(3-fluorobenzyl)-1H-indole-2,3-dione (CAS No. 689757-49-1) is a fluorinated derivative of indole-2,3-dione, commonly known as isatin. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential biological activities. The presence of a 3-fluorobenzyl moiety enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in fluorinated compounds like 1-(3-fluorobenzyl)-1H-indole-2,3-dione, as fluorine incorporation often improves pharmacokinetic properties. Researchers frequently search for "fluorinated isatin derivatives" or "689757-49-1 applications" to explore its role in medicinal chemistry. The compound's versatility is evident in its potential interactions with enzymes and receptors, particularly in neurological and anti-inflammatory studies.

The synthesis of 1-(3-fluorobenzyl)-1H-indole-2,3-dione typically involves the N-alkylation of isatin with 3-fluorobenzyl bromide under basic conditions. This method is favored for its high yield and scalability, addressing the demand for "efficient synthesis of fluorinated indoles." Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity, a topic often queried as "689757-49-1 characterization methods."

Beyond its synthetic appeal, 1-(3-fluorobenzyl)-1H-indole-2,3-dione is investigated for its bioactivity. Studies suggest it may modulate key pathways like MAPK or NF-κB, aligning with trending searches such as "indole derivatives in inflammation." Its fluorobenzyl group also contributes to enhanced blood-brain barrier penetration, a critical factor in neurodegenerative disease research.

From a commercial perspective, the compound is available through specialty chemical suppliers, with queries like "buy 689757-49-1" or "1-(3-fluorobenzyl)-1H-indole-2,3-dione supplier" reflecting market interest. Proper storage recommendations (e.g., desiccated, at -20°C) and handling protocols are frequently discussed to ensure stability.

In conclusion, 1-(3-fluorobenzyl)-1H-indole-2,3-dione (CAS No. 689757-49-1) represents a valuable scaffold in modern drug design. Its combination of fluorination and indole core positions it at the intersection of innovation and practicality, answering the demand for "novel bioactive indole compounds." Ongoing research continues to uncover its full potential, making it a compound to watch in the coming years.